Cas no 2248390-66-9 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate
• CAS No: 2248390-66-9
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6035906
• PubChem ID: 165758641
• Update Time: 2025-05-19

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248390-66-9
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate
• EN300-6525090

• Inchi： 1S/C14H13NO5/c1-8-6-7-19-11(8)14(18)20-15-12(16)9-4-2-3-5-10(9)13(15)17/h2-5,8,11H,6-7H2,1H3/t8-,11+/m1/s1
• InChI Key： PNLRLASMODEWSM-KCJUWKMLSA-N
• SMILES： O1CC[C@@H](C)[C@H]1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate

Comprehensive Analysis of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate (CAS No. 2248390-66-9)

The compound rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate (CAS No. 2248390-66-9) is a highly specialized chiral derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the isoindole-1,3-dione core and the methyloxolane carboxylate moiety, make it a valuable intermediate for synthesizing enantioselective compounds. Researchers are increasingly focusing on this molecule due to its role in asymmetric catalysis and drug discovery, aligning with the growing demand for chiral building blocks in modern chemistry.

In recent years, the scientific community has shown heightened interest in rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate due to its relevance in green chemistry and sustainable synthesis. With the rise of environmentally friendly practices, this compound's potential for low-waste, high-yield reactions positions it as a candidate for biodegradable catalysts and eco-friendly intermediates. Its stereochemical purity (notably the (2R,3S) configuration) is critical for applications in enantioselective drug development, a hot topic in precision medicine.

The synthesis of CAS No. 2248390-66-9 often involves multistep organic reactions, including esterification and cyclization, which are frequently searched topics in academic and industrial research. Its isoindole-1,3-dione scaffold is structurally analogous to phthalimide derivatives, which are widely studied for their bioactive properties. This connection has spurred investigations into whether rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate could exhibit similar pharmacological activities, such as anti-inflammatory or enzyme inhibitory effects.

From a commercial perspective, CAS No. 2248390-66-9 is gaining traction in the fine chemicals market, particularly for companies specializing in custom synthesis and chiral resolution services. Its compatibility with flow chemistry techniques—a trending topic in process optimization—further enhances its industrial appeal. Analytical methods like HPLC and NMR are essential for quality control, ensuring the compound meets the stringent standards required for GMP production.

Future research directions for rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3S)-3-methyloxolane-2-carboxylate may explore its utility in peptide mimetics or prodrug design, areas where its carboxylate ester functionality could be leveraged. As the demand for tailor-made pharmaceuticals grows, this compound’s versatility ensures its continued relevance in both academic and industrial settings.